Cas no 916176-86-8 (1H-Pyrrolo[2,3-b]pyridine, 4-broMo-5-chloro-, 7-oxide)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-broMo-5-chloro-, 7-oxide
• CAS No: 916176-86-8
• MF: C₇H₄BrClN₂O
• MW: 247.476459503174
• CID: 835061
• PubChem ID: 73013544
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 4-broMo-5-chloro-, 7-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-broMo-5-chloro-, 7-oxide
• 4-Bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide
• 916176-86-8

• Inchi： 1S/C7H4BrClN2O/c8-6-4-1-2-10-7(4)11(12)3-5(6)9/h1-3,12H
• InChI Key： DPCFYCNRZBLOPO-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C2C=1C=CN=2)O)Cl

Computed Properties

• Exact Mass: 245.91955g/mol
• Monoisotopic Mass: 245.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų